Cas no 895444-20-9 (2-(4-methylbenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-methylbenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 895444-20-9
• MF: C₁₇H₁₅N₃O₃S₂
• MW: 373.44930100441
• CID: 5976863
• PubChem ID: 22581347
• Update Time: 2025-05-20

2-(4-methylbenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylbenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide
• 2-(4-methylphenyl)sulfonyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)acetamide
• AKOS002047297
• 895444-20-9
• N-(4-(pyridin-3-yl)thiazol-2-yl)-2-tosylacetamide
• 2-(4-methylbenzenesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide
• F2536-0047

• Inchi： 1S/C17H15N3O3S2/c1-12-4-6-14(7-5-12)25(22,23)11-16(21)20-17-19-15(10-24-17)13-3-2-8-18-9-13/h2-10H,11H2,1H3,(H,19,20,21)
• InChI Key： AIPVWKHJSGAAAA-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CN=C2)=CS1)(=O)CS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 373.05548370g/mol
• Monoisotopic Mass: 373.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 126Ų

Additional information on 2-(4-methylbenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide

Professional Introduction to Compound with CAS No. 895444-20-9 and Product Name: 2-(4-methylbenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide

The compound identified by the CAS number 895444-20-9 and the product name 2-(4-methylbenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including a thiazole core, a pyridine substituent, and a methylbenzenesulfonyl moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater precision. The thiazole ring, a well-known scaffold in medicinal chemistry, is often associated with antimicrobial, anti-inflammatory, and antiviral properties. In this compound, the thiazole core is linked to an acetamide group, which can modulate the pharmacokinetic properties of the molecule. The introduction of a pyridine substituent at the 4-position further enhances its potential as a bioactive entity by facilitating hydrogen bonding interactions with biological targets.

The methylbenzenesulfonyl group appended to the thiazole ring introduces additional functionalization, which can influence both the solubility and metabolic stability of the compound. This structural feature is particularly intriguing as it allows for selective interactions with specific enzymes or receptors in biological systems. The combination of these pharmacophoric elements makes this compound a versatile tool for investigating novel therapeutic pathways.

In the context of contemporary research, there has been a growing interest in developing small-molecule inhibitors that target post-translational modifications (PTMs) such as protein phosphorylation. The structural motifs present in this compound, particularly the acetamide and sulfonyl groups, are known to interact effectively with phosphorylated residues. This capability is crucial for designing molecules that can modulate signaling pathways involved in cancer, diabetes, and neurodegenerative diseases. Recent studies have demonstrated that compounds containing similar scaffolds exhibit inhibitory effects on kinases and phosphatases, which are key regulators of cellular processes.

Moreover, the pyridine moiety in this compound can serve as a linker to connect different pharmacophoric units, enabling the development of bivalent or multivalent inhibitors. Such inhibitors have shown enhanced binding affinity and selectivity compared to monovalent counterparts. The concept of using multivalent interactions to improve drug efficacy has been gaining traction in recent years, driven by the success of multivalent antibodies and peptidomimetics in clinical settings.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that showcase the versatility of modern synthetic methodologies. The introduction of the thiazole ring can be achieved through various cyclocondensation reactions involving thioamides or thiolactams. Subsequent functionalization with the methylbenzenesulfonyl group requires careful selection of sulfonylation reagents to ensure regioselectivity. The final step involves incorporating the pyridine substituent through nucleophilic aromatic substitution or cross-coupling reactions.

The synthesis of such complex molecules also necessitates rigorous purification techniques to isolate high-purity compounds for biological testing. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed tools for achieving this goal. The purity and stability of the final product are critical factors that determine its suitability for downstream applications such as enzyme assays or cell-based assays.

In terms of biological activity, preliminary studies on analogs containing similar structural motifs have revealed promising results. For instance, derivatives featuring an acetamide group have shown inhibitory effects on certain proteases involved in inflammation pathways. Similarly, compounds with a thiazole core have demonstrated antimicrobial properties against resistant bacterial strains. These findings underscore the potential of this compound as a lead molecule for further drug development.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. Predictive models can now identify optimal modifications to enhance potency, selectivity, and pharmacokinetic properties based on large datasets of known bioactive molecules. By leveraging these computational tools, researchers can accelerate the optimization process significantly.

The future prospects for this compound are vast, particularly if it demonstrates favorable interactions with relevant biological targets in vitro and in vivo studies. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new biological pathways and mechanisms underlying human health and disease, compounds like this one will play a pivotal role in advancing our understanding and treatment options.